Irbesartan-13C,d4
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
CAS Number: 138402-11-6 (unlabeled)
Scientific Research Applications
1. Vibrational and NMR Spectra Analysis
Irbesartan's vibrational study, including infrared and Raman spectra, has been assisted by density functional theory. The compound exists in two tautomeric forms, both analyzed in vibrational studies and NMR spectroscopy. This research provides insights into the structural and chemical characterization of Irbesartan (Franca, Etcheverry, Diez, & Williams, 2009).
2. Enhancement of Solubility
Studies have focused on enhancing the solubility of Irbesartan through its complexation with β-cyclodextrin based nanosponges. This approach significantly enhances the water solubility and dissolution efficiency of Irbesartan, showing its potential in improving drug delivery systems (Suvarna, Singh, Sharma, & Murahari, 2021).
3. Supercritical Anti-Solvent Technique
The supercritical anti-solvent (SAS) technique has been employed for the preparation of Irbesartan-Pluronic® F-127 nanoparticles. This method aims to improve the drug's dissolution by reducing its crystallinity, thereby enhancing its bioavailability (Adeli, 2016).
4. Environmental Detection
Irbesartan has been detected using molecularly imprinted polymer (MIP)-modified screen-printed electrodes. This electrochemical method is sensitive and effective for quantifying Irbesartan at trace levels in environmental samples, highlighting its application in environmental monitoring (Zanoni, Rovida, Magnaghi, Biesuz, & Alberti, 2022).
5. Analytical Methods in Pharmaceutical Forms
Irbesartan's pharmaceutical analysis, including HPLC and UV spectrophotometry, plays a crucial role in drug development and quality control. This review focuses on the various analytical techniques for quantifying Irbesartan in different dosage forms (Nalini & Mathivanan, 2020).
6. Cyclodextrin Complexed Lipid Nanoparticles
Research has been conducted on designing and developing cyclodextrin complexed lipid nanoparticles of Irbesartan for oral applications. This formulation aims to enhance the solubility, sustained release behavior, and bioavailability of Irbesartan through oral administration (Dudhipala, Ettireddy, Youssef, & Puchchakayala, 2021).
Properties
Molecular Formula |
C2413CH24D4N6O |
---|---|
Molecular Weight |
433.55 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.